ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate
Overview
Description
Ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate, also known as ethyl 2-cyano-1,3-thiazol-4-yl-2,2-difluoroacetate, is an important compound in the field of organic chemistry. It is a versatile reagent used in a variety of reactions and applications, including the synthesis of various compounds, the preparation of pharmaceuticals, and the study of biochemical and physiological effects.
Scientific Research Applications
Ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate is used in a variety of scientific research applications. It is used as a reagent in the synthesis of various compounds, such as peptides, peptide analogs, and heterocyclic compounds. It is also used as a catalyst in the synthesis of organic compounds. In addition, it is used as a reagent in the synthesis of pharmaceuticals and in the study of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate is not fully understood. However, it is believed that the compound acts as an electrophile, forming a covalent bond with a nucleophile to form a new compound. The new compound is then further reacted with other reagents to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate are not well understood. However, it is known that the compound can interact with various biological molecules, such as proteins, enzymes, and nucleic acids. It has also been shown to have an inhibitory effect on certain enzymes, such as cytochrome P450. In addition, it has been shown to have an effect on the production of certain hormones, such as cortisol.
Advantages and Limitations for Lab Experiments
The use of ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate in laboratory experiments offers several advantages. The compound is relatively inexpensive, easy to obtain, and can be stored for long periods of time without significant degradation. In addition, it is non-toxic and has a low vapor pressure, making it safe to use in the laboratory. However, it is important to note that the compound is highly reactive and must be handled with care.
Future Directions
The future directions for ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate research are numerous. Further research is needed to understand the compound’s mechanism of action and its biochemical and physiological effects. In addition, further research is needed to understand the potential uses of the compound in the synthesis of pharmaceuticals and other compounds. Finally, further research is needed to explore the potential of the compound in the development of new catalysts and reagents.
Synthesis Methods
The synthesis of ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate is a two-step process. The first step involves the reaction of ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate 2-cyano-1,3-thiazol-4-yl-2,2-difluoroacetate with a base, such as sodium hydroxide, to form the ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate 2-cyano-1,3-thiazol-4-yl-2,2-difluoroacetate salt. The second step involves the reaction of the salt with a suitable reducing agent, such as sodium borohydride, to form the ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate involves the reaction of ethyl 2,2-difluoroacetate with 2-cyano-1,3-thiazole-4-carboxylic acid followed by esterification.", "Starting Materials": [ "Ethyl 2,2-difluoroacetate", "2-cyano-1,3-thiazole-4-carboxylic acid", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 2-cyano-1,3-thiazole-4-carboxylic acid in methanol and add sodium hydroxide to the solution.", "Step 2: Add ethyl 2,2-difluoroacetate to the solution and stir for several hours at room temperature.", "Step 3: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 4: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the solution under reduced pressure to obtain ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate as a yellow solid." ] } | |
CAS RN |
2770359-76-5 |
Product Name |
ethyl 2-(2-cyano-1,3-thiazol-4-yl)-2,2-difluoroacetate |
Molecular Formula |
C8H6F2N2O2S |
Molecular Weight |
232.2 |
Purity |
95 |
Origin of Product |
United States |
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